![molecular formula C14H12O B160227 4-Acetylbiphenyl CAS No. 92-91-1](/img/structure/B160227.png)
4-Acetylbiphenyl
Overview
Description
4-Acetylbiphenyl is involved in the study of inactivation of 7-ethoxy-4-trifluoromethylcoumarin ortho-deethylase activity by various arylalkynes . It is used in the preparation of Schiff’s base .
Synthesis Analysis
The synthesis of this compound can be achieved through the Suzuki reaction . This reaction involves coupling an aryl bromide with an arylboronic acid to produce a biphenyl . Another method involves the Friedel-Crafts Acylation and Alkylation with Acid Chlorides . A reaction involving phenylboronic acid, potassium carbonate, and palladium chloride has also been reported .Molecular Structure Analysis
The molecular formula of this compound is C14H12O . Its average mass is 196.245 Da and its monoisotopic mass is 196.088821 Da . The molecule contains a total of 28 bonds, including 16 non-H bonds, 13 multiple bonds, 2 rotatable bonds, 1 double bond, 12 aromatic bonds, 2 six-membered rings, and 1 ketone .Chemical Reactions Analysis
The Suzuki reaction is a key process in the chemical reactions of this compound . This reaction combines two hydrocarbon fragments with the aid of a catalyst, usually palladium in a basic environment . The reaction can conjoin a variety of aryl halides and alkenyl halides with alkenylboranes and arylboronic acids .Physical And Chemical Properties Analysis
This compound has a density of 1.1±0.1 g/cm^3 . Its boiling point is 326.0±11.0 °C at 760 mmHg . The enthalpy of vaporization is 56.8±3.0 kJ/mol and the flash point is 139.9±14.2 °C . The index of refraction is 1.567 .Scientific Research Applications
Supramolecular Chemistry and Surface Assembly
4-Acetylbiphenyl has been studied for its potential in supramolecular chemistry, particularly in the assembly of molecules on surfaces like gold (Au). It forms robust, structurally directional supramolecules on the Au(111) surface. These structures, stabilized by weak long-range dispersive forces, are resilient to external perturbations and have potential applications in creating complex molecular nano-objects, which might be used in devices or as seeds for extended hierarchical structures (Robles et al., 2020).
On-Surface Movement of Single Atoms
Further research in the area of supramolecular nanostructures involves this compound and its interaction with single Au adatoms on Au(111). These studies have demonstrated the controlled rotation and translation of Au atoms using voltage pulses. This manipulation is driven neither by mechanical interaction nor direct electronic excitation, showcasing the molecule's potential in the precise movement of single atoms, a critical aspect of nanotechnology (Ohmann et al., 2015).
Electronic Switches on Silicon
This compound's ability to act as a reversible switch between two conformations on a Si(100)-(2 × 1) surface has been demonstrated. This functionality indicates its potential in creating logical inputs for atomic-scale circuits. It can selectively passivate and depassivate dangling-bond pairs on silicon surfaces, crucial for the development of miniaturized electronic devices (Nickel et al., 2016).
Catalysis and Chemical Synthesis
The compound plays a role in catalysis, particularly in the acylation of biphenyl with acetic anhydride and carboxylic acids over zeolite catalysts. It's a primary product in these reactions, indicating its importance in organic synthesis and chemical engineering (Escola & Davis, 2001).
Antifungal Activities
This compound thiosemicarbazone and its Cu(II) complexes exhibit significant antifungal activity against Botrytis cinerea in strawberries. This suggests its potential in agricultural applications, particularly in the development of antifungal agents (Mei-yun, 2008).
Antibacterial and Antifungal Properties
New chalcone and epoxy chalcone compounds synthesized from this compound have been evaluated for their antibacterial and antifungal properties. They show promising activity against fungal strains like Fusarium and Aspergillus niger, highlighting their potential in pharmaceutical applications (Ali et al., 2021).
Electrochemical Hydrodechlorination
Studies on the electrochemical hydrodechlorination of 4-chlorobiphenyl in aqueous solutions have revealed the effectiveness of palladium-loaded cathode materials in this process. This research suggests applications in environmental remediation, particularly in the treatment of chlorinated organic compounds (Yang et al., 2006).
Mechanism of Action
Target of Action
4-Acetylbiphenyl (ACBP) is a biphenyl compound that can be used as a probe molecule to study the structure and function of proteins and to study the properties of lipid membranes . .
Mode of Action
It is known to be involved in the suzuki reaction, a type of coupling reaction that combines two hydrocarbon fragments with the aid of a palladium catalyst in a basic environment . This reaction is able to conjoin a variety of aryl halides and alkenyl halides with alkenylboranes and arylboronic acids, and is thus an important method of synthesizing many styrenes, alkenes, and biphenyls .
Biochemical Pathways
Given its involvement in the suzuki reaction, it can be inferred that it plays a role in the synthesis of various organic compounds, including styrenes, alkenes, and biphenyls .
Result of Action
It is known to be used as a probe molecule to study the structure and function of proteins and to study the properties of lipid membranes .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the Suzuki reaction, in which this compound is involved, takes place in the presence of a palladium catalyst in a basic environment . Additionally, the reaction can occur in water due to the surfactant-esque effects of tetrabutylammonium bromide .
Safety and Hazards
Future Directions
On a gold surface, supramolecules composed of 4-Acetylbiphenyl molecules show structural directionality, reproducibility, and robustness to external perturbations . This suggests new ways of creating complex molecular nano-objects that can eventually be used as devices or as seeds for extended hierarchical structures .
Biochemical Analysis
Biochemical Properties
4-Acetylbiphenyl interacts with various biomolecules, including proteins and lipids, to influence their structure and function . The nature of these interactions is complex and can involve changes in the conformation of proteins and alterations in the properties of lipid membranes .
Cellular Effects
It is known that this compound can influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is thought to exert its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
The effects of this compound can change over time in laboratory settings. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently limited .
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models. Specific information on threshold effects, as well as any toxic or adverse effects at high doses, is not currently available .
properties
IUPAC Name |
1-(4-phenylphenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O/c1-11(15)12-7-9-14(10-8-12)13-5-3-2-4-6-13/h2-10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCZZSANNLWPGEA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6052619 | |
Record name | 4'-Acetylbiphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6052619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
92-91-1 | |
Record name | 4-Acetylbiphenyl | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=92-91-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 4-Acetylbiphenyl | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000092911 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-ACETYLBIPHENYL | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=1875 | |
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Record name | Ethanone, 1-[1,1'-biphenyl]-4-yl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4'-Acetylbiphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6052619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4'-phenylacetophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.003 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-ACETYLBIPHENYL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PX5XEZ9DQD | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
ANone: 4-Acetylbiphenyl has the molecular formula C14H12O and a molecular weight of 196.25 g/mol.
ANone: Yes, various spectroscopic techniques have been employed to characterize this compound. These include:
- Infrared (IR) spectroscopy: Provides information about the functional groups present in the molecule. [, , , , ]
- Nuclear Magnetic Resonance (NMR) spectroscopy (1H, 13C): Offers detailed insights into the structure and environment of the hydrogen and carbon atoms within the molecule. [, , , , ]
- Mass Spectrometry (MS): Used to determine the molecular weight and fragmentation pattern of the compound. []
- UV-Vis Spectroscopy: Helps understand the electronic transitions within the molecule and its interaction with light. [, ]
ANone: this compound is primarily used as a building block in organic synthesis and material science. Applications include:
- Synthesis of Schiff bases: Reacting this compound with amino acids or other amine-containing compounds yields Schiff base ligands, which can form complexes with various metals. These complexes have shown potential applications in areas like antifungal agents. [, , ]
- Preparation of nanocomposites: Organically modifying montmorillonite clay with this compound creates a material (BPNC16 clay) used in producing polystyrene, acrylonitrile butadiene styrene (ABS), and high-impact polystyrene (HIPS) nanocomposites. These nanocomposites exhibit improved thermal stability and reduced flammability. []
- Organic Light Emitting Diode (OLED) materials: Derivatives of this compound, like 2-(4'-acetylbiphenyl-4-yl)-5-phenyl-1,3,4-oxadiazole, are used to synthesize new heterocyclic luminophores with potential applications in OLEDs due to their fluorescence properties. []
ANone: While this compound itself is not a catalyst, it plays a crucial role in developing catalytic systems.
- Palladium Nanoparticle Synthesis: A polymerization-induced phase separation (PIPS) technique utilizes this compound in a Suzuki-Miyaura cross-coupling reaction, facilitating the synthesis of palladium nanoparticles embedded within a porous polymer matrix. This system demonstrates high catalytic activity and reusability. []
ANone: Yes, computational studies have been conducted on this compound and its derivatives to understand their properties and behavior:
- Density Functional Theory (DFT) calculations: These calculations helped analyze the adsorption and diffusion of this compound on a gold surface (Au(111)), revealing the influence of weak van der Waals forces and the role of metallic adatoms in stabilizing the molecules on the surface. []
- Molecular Dynamics (MD) Simulations: MD simulations explored the supramolecular assembly of this compound on the Au(111) surface, providing insights into the structural directionality and robustness of the formed supramolecular structures. []
- INDO Molecular Orbital Method: This method was employed to study the conformation of this compound and its derivatives in both neutral and ionized states, suggesting a more planar conformation in the ionized state. []
ANone: Modifications to the this compound scaffold impact its activity and physicochemical characteristics. For example:
- Substituent Effects: Introducing electron-donating or electron-withdrawing groups at various positions on the biphenyl rings can influence the compound's reactivity, stability, and biological activity. This has been investigated in studies concerning cyanohydrin formation, borohydride reduction, and excited-state acidity constants. [, , ]
- Fluorination: Replacing hydrogen atoms with fluorine can alter the compound's lipophilicity, metabolic stability, and ability to penetrate biological membranes. This strategy has been employed in developing potential anticancer agents based on the 2-acetylaminofluorene scaffold. []
- Chain Length and Flexibility: Studies on liquid crystalline properties revealed that incorporating flexible chains (alkoxy groups) at the para position of the biphenyl unit can induce liquid crystalline behavior. The length of these chains influences the type and stability of the observed mesophases. [, ]
A: While specific stability data for this compound is limited within the provided research, its derivatives, like the organically modified BPNC16 clay, show enhanced thermal stability compared to unmodified clay. []
ANone: The provided research primarily focuses on the synthesis and applications of this compound and its derivatives. Specific information regarding its environmental impact, degradation pathways, or ecotoxicological effects is not addressed in these studies.
ANone: Several analytical methods are employed in the characterization and quantification of this compound and its derivatives. These include:
- Chromatographic techniques: Such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC), which can be coupled with various detectors, including mass spectrometry, for separating and quantifying the compound in complex mixtures. []
- Spectroscopic techniques: Including IR, NMR, and UV-Vis spectroscopy, provide valuable information for structural elucidation, identification, and purity assessment. [, , , , , , , , ]
- Elemental analysis: This technique is used to determine the percentage composition of elements (carbon, hydrogen, oxygen) in the compound, confirming its purity and composition. [, , , ]
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